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Compound of Interest

Compound Name: 4-Methylbenzaldehyde oxime

CAS No.: 3235-02-7

Cat. No.: B1623110

Foreword: The Versatility of an Aromatic Oxime

4-Methylbenzaldehyde oxime, also known as p-tolualdehyde oxime, is an aromatic organic compound
that has garnered significant interest for its stability and versatile reactivity.[1] With the chemical formula
CHsCeH4CH=NOH, it serves as a crucial intermediate in a wide array of synthetic pathways.[1] Its utility
spans from the creation of complex pharmaceutical ingredients to the development of novel agrochemicals
and polymers.[1] This guide provides a comprehensive technical overview of its properties, synthesis,
reactivity, and applications, grounded in established scientific principles and methodologies.

Core Chemical Identity and Physicochemical Properties

Understanding the fundamental properties of a compound is the bedrock of its effective application in
research and development. 4-Methylbenzaldehyde oxime is a well-characterized molecule with defined
physical and computational properties.

1.1. Nomenclature and ldentifiers

IUPAC Name: (NE)-N-[(4-methylphenyl)methylidene]hydroxylamine[2]

CAS Number: 3235-02-7[3][4]

Synonyms: p-Tolualdehyde oxime, 4-Methylbenzaldoxime, p-Methylbenzaldoxime[2][3][5][6]

Molecular Formula: CsHeNOJ[3][4][7]

Molecular Weight: 135.16 g/mol [4][7]

Caption: Chemical structure of 4-Methylbenzaldehyde oxime.
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1.2. Physicochemical Data

The physical and chemical properties are summarized below, providing essential data for experimental
design and safety assessments.

Property Value Source
Appearance White to light yellow crystalline (6]
powder

Melting Point 74.0t0 78.0 °C [4]16]
Boiling Point (Predicted) 216.8+19.0°C [4]
Purity (by GC) > 98.0% [6]
Density (Predicted) 1.01 £ 0.1 g/cm3 4]

pKa (Predicted) 10.83 +0.10 [4171
LogP (Octanol/Water) 1.803 [8]
Topological Polar Surface Area 32.6 A2 [2][7]

Synthesis and Spectroscopic Characterization

The reliable synthesis and rigorous characterization of 4-Methylbenzaldehyde oxime are fundamental to
its use as a high-quality intermediate. The primary synthetic route involves the condensation of 4-
methylbenzaldehyde with hydroxylamine.[5][9][10]

2.1. Standard Laboratory Synthesis Protocol

This protocol is a self-validating system; successful synthesis is confirmed by the melting point of the
recrystallized product and subsequent spectroscopic analysis. The causality behind using a base like
sodium hydroxide is to deprotonate the hydroxylamine hydrochloride, generating the free hydroxylamine
nucleophile required to attack the carbonyl carbon of the aldehyde.

Materials:
» 4-Methylbenzaldehyde (p-tolualdehyde)
» Hydroxylamine hydrochloride

e Sodium hydroxide
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¢ Absolute ethanol

o Water

» Hexane (for recrystallization)
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Caption: Experimental workflow for the synthesis of 4-Methylbenzaldehyde oxime.
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Step-by-Step Methodology:[5]

¢ Reaction Setup: In a suitable reaction vessel, dissolve 36.1 g of 4-methylbenzaldehyde in 180 ml of
absolute ethanol.

« Addition of Hydroxylamine: Separately, prepare a solution of 41.7 g of hydroxylamine hydrochloride in 70
ml of water and add it to the aldehyde solution.

» Basification: While stirring, add a solution of 18 g of sodium hydroxide in 36 ml of water in portions over
a period of 5-10 minutes.

» Heating: Heat the reaction mixture to boiling.

« Filtration: Filter the hot solution to remove any insoluble impurities.

» Crystallization: Cool the filtrate in a dry ice-acetone bath. Add water to the cooled solution until the
product precipitates out as a solid.

« Isolation and Drying: Collect the solid product by filtration and allow it to air-dry overnight.

« Purification: Recrystallize the crude solid from hexane to yield pure 4-methylbenzaldehyde oxime. The
expected melting point of the purified product is in the range of 73-77°C.[5]

A microwave-assisted synthesis method has also been developed, which can significantly reduce reaction
times to 3-15 minutes at temperatures between 70-110 °C, offering a more efficient and environmentally
friendly alternative.[11]

2.2. Spectroscopic Profile

Characterization using spectroscopic methods is essential to confirm the structure and purity of the
synthesized compound.[1]

Spectroscopic Data Observed Peaks / Signals (& in ppm, v in cm~1)

0 =8.13 (s, 1H, -CH=N-), 7.47 (d, J=7.8 Hz, 2H, Ar-H),

1H-NMR (300 MHz, CDCls
( ) 7.19 (d, J=7.8 Hz, 2H, Ar-H), 2.36 (s, 3H, -CH3)[12]

13C-NMR (75 MHz, CDCls) 6 =151, 140, 131, 129, 127, 21.6[12]

v = 3289 (O-H stretch), 2922 (C-H stretch), 1448,

IR (Liquid Film, cm~—1
(Lig ) 1300, 1112, 960 (N-O stretch), 816, 714[12]

o Key fragments can be observed, confirming the
Mass Spec (Electron lonization) ]
molecular weight of 135.16 g/mol .[3]
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Chemical Reactivity and Synthetic Applications

The synthetic utility of 4-methylbenzaldehyde oxime stems from the reactivity of the oxime functional
group. It is a key building block for a variety of more complex molecules.

3.1. The Beckmann Rearrangement

A cornerstone reaction of aldoximes is the Beckmann rearrangement. Under acidic conditions, 4-
methylbenzaldehyde oxime can be converted into the corresponding amide or, through subsequent
dehydration, a nitrile.[1][9][10] This transformation is pivotal for producing functionalized benzamides and
p-tolunitrile, which are valuable in fine chemical and polymer production.[1]

Acid Catalyst

4-Methylbenzaldehyde Oxime
(Aldoxime) (e.g., H2S0a4)

+ Acid

)

Hydration

G

Dehydration

Click to download full resolution via product page
Caption: Beckmann rearrangement of 4-Methylbenzaldehyde oxime.
3.2. Applications in Drug Development and Agrochemicals

4-Methylbenzaldehyde oxime is a versatile intermediate in the synthesis of pharmaceuticals and
agrochemicals.[1]

* Pharmaceutical Synthesis: It serves as a synthon for creating amines and various heterocyclic
compounds, which are common structural motifs in active pharmaceutical ingredients (APIs).[1][13] Its
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reduction leads to the formation of p-toluidine, a precursor for drugs like sulfonamides.[1] In early-stage
drug discovery, it can be used to generate novel molecular scaffolds for screening libraries.[13]

o Agrochemical Intermediate: The molecule is utilized in developing scaffolds for pesticides and
herbicides. The synthesis of substituted anilines and nitriles from this oxime provides core structures for

many agrochemicals.[1]

» Protecting Group: The oxime functionality can serve as a protective group for the aldehyde in multi-step
organic syntheses, valued for its stability and selective removal.[1]

« Coordination Chemistry: The oxime group can act as a chelating ligand, forming complexes with
transition metals. These complexes have potential applications in catalysis and analytical separations.[1]

Safety, Handling, and Storage

Proper handling and storage are critical to ensure laboratory safety and maintain the integrity of the
compound.

4.1. GHS Hazard Classification

4-Methylbenzaldehyde oxime is classified with specific hazards that necessitate careful handling.

GHS Classification Details

Pictogram ngcontent-ng-c3230145110="" class="ng-star-inser:
Signal Word Danger

Hazard Statements H301: Toxic if swallowed[7]

P264: Wash hands thoroughly after handling.[2]
[7]1P270: Do not eat, drink or smoke when using this
product.[2][7]P301 + P310: IF SWALLOWED:
Precautionary Statements Immediately call a POISON CENTER or doctor.
[7]P405: Store locked up.[2][7]P501: Dispose of
contents/container in accordance with local

regulations.[7]

Note: Some suppliers may also list H315 (Causes skin irritation) and H319 (Causes serious eye irritation).

[6]

4.2. Personal Protective Equipment (PPE) and Handling
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» Eye/Face Protection: Wear tightly fitting safety goggles conforming to EN 166 (EU) or NIOSH (US)
standards.[14]

« Skin Protection: Wear impervious, flame-resistant clothing and protective gloves.[6][14]

* Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-face
respirator.[14]

* General Hygiene: Handle in accordance with good industrial hygiene and safety practices. Avoid contact
with skin, eyes, and clothing. Avoid formation of dust and aerosols. Wash hands thoroughly after
handling.[15][16]

4.3. Storage Recommendations
« Conditions: Keep the container tightly closed in a dry, cool, and well-ventilated place.[15][16]
o Temperature: Storage at 2-8 °C is recommended.[15]

¢ Inert Atmosphere: Some suppliers recommend storing under an inert gas as the compound can be air-
sensitive.[6]

o Container Integrity: Opened containers must be carefully resealed and kept upright to prevent leakage.
[15]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no
warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your
experiment? [Contact our Ph.D. Support Team for a compatibility check]
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